Tetrabromomolybdenum

• CAS RN: 13520-59-7
• Molecular Formula: Br4Mo
• Molecular Weight: 415.6 g/mol
• IUPAC Name: tetrabromomolybdenum
• InChI: InChI=1S/4BrH.Mo/h4*1H;/q;;;;+4/p-4
• InChI Key: WWJBJTBTXOHQAZ-UHFFFAOYSA-J
• SMILES: Br[Mo](Br)(Br)Br
• synonyms: MOLYBDENUM TETRABROMIDE

Description

Tetrabromomolybdenum is a chemical compound that is widely used in scientific research. It is a dark blue crystalline solid that is soluble in water and has a number of interesting properties. In

Mechanism of Action

The mechanism of action of tetrabromomolybdenum is not well understood, but it is thought to function as a Lewis acid catalyst. It is believed to coordinate with the substrate, activating it for reaction by polarizing the bond or facilitating the formation of a transition state.
Biochemical and Physiological Effects:
Tetrabromomolybdenum has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be relatively non-toxic, with a LD50 value of greater than 2000 mg/kg in rats. It is not known to have any significant effects on the human body.

Advantages and Limitations for Lab Experiments

Tetrabromomolybdenum has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It is also stable and can be stored for long periods of time without degradation. However, it does have some limitations. It is not soluble in many common solvents, which can make it difficult to work with in certain applications. It also has a tendency to form complexes with other compounds, which can complicate its use in certain reactions.

Future Directions

There are a number of potential future directions for research on tetrabromomolybdenum. One area of interest is the development of new catalysts based on tetrabromomolybdenum for use in organic synthesis. Another area of interest is the study of the mechanism of action of tetrabromomolybdenum and its interactions with other compounds. Finally, there is potential for the development of new applications for tetrabromomolybdenum in fields such as materials science and energy storage.

Synthesis Methods

Tetrabromomolybdenum can be synthesized by reacting molybdenum metal with bromine in the presence of a solvent such as acetonitrile or dimethylformamide. The reaction produces tetrabromomolybdenum as a dark blue crystalline solid.

Scientific Research Applications

Tetrabromomolybdenum is widely used in scientific research, particularly in the field of inorganic chemistry. It is used as a catalyst in a variety of reactions, including the oxidation of alcohols and the dehydrogenation of alkanes. It is also used in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals.